N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide

• Molecular Formula: C18H16N2O3S2
• Molecular Weight: 372.5 g/mol
• IUPAC Name: N-(2-methylphenyl)-2-[(5E)-5-[(5-methylthiophen-2-yl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C18H16N2O3S2/c1-11-5-3-4-6-14(11)19-16(21)10-20-17(22)15(25-18(20)23)9-13-8-7-12(2)24-13/h3-9H,10H2,1-2H3,(H,19,21)/b15-9+
• InChI Key: FCRAWXLHSBKWHN-OQLLNIDSSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C\C3=CC=C(S3)C)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC=C(S3)C)SC2=O

Description

N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide is a chemical compound that has attracted attention in scientific research due to its potential therapeutic applications. This compound is a thiazolidinedione derivative that has been synthesized and investigated for its biological activity.

Mechanism of Action

The mechanism of action of N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide involves the modulation of various signaling pathways. It targets specific proteins and enzymes that are involved in cancer cell proliferation, inflammation, and oxidative stress.
Biochemical and Physiological Effects:
N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been found to exhibit various biochemical and physiological effects. Some of the effects include:
1. Inhibition of cancer cell proliferation and induction of apoptosis.
2. Reduction of inflammation by inhibiting the release of pro-inflammatory cytokines and chemokines.
3. Scavenging of free radicals and reduction of oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide in lab experiments include its potent biological activity and its ability to target specific signaling pathways. However, the limitations include its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the research on N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide. Some of the future directions include:
1. Investigation of its potential as a therapeutic agent for various cancers.
2. Development of novel formulations to improve its solubility and bioavailability.
3. Investigation of its potential as a therapeutic agent for other diseases such as diabetes and neurodegenerative disorders.
4. Study of its mechanism of action and identification of its molecular targets.
Conclusion:
In conclusion, N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide is a chemical compound that has attracted attention in scientific research due to its potential therapeutic applications. Its biological activity, mechanism of action, and biochemical and physiological effects have been investigated in various studies. Further research is needed to explore its potential as a therapeutic agent for various diseases and to identify its molecular targets.

Synthesis Methods

The synthesis of N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide involves the reaction of 2-methylphenyl isocyanate with 2,4-thiazolidinedione and 5-methyl-2-thienylmethylene malononitrile. The reaction is carried out in the presence of a base and a solvent. The resulting product is purified by recrystallization.

Scientific Research Applications

N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been investigated for its potential therapeutic applications in various scientific research studies. Some of the applications include:
1. Anticancer activity: Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines. It induces apoptosis and inhibits cell proliferation by targeting specific signaling pathways.
2. Anti-inflammatory activity: This compound has been shown to possess anti-inflammatory activity by inhibiting the release of pro-inflammatory cytokines and chemokines.
3. Antioxidant activity: N-(2-methylphenyl)-2-{5-[(5-methyl-2-thienyl)methylene]-2,4-dioxo-1,3-thiazolidin-3-yl}acetamide has been found to possess antioxidant activity by scavenging free radicals and reducing oxidative stress.